Cas no 67939-28-0 ((butylstannylidyne)tris(thioethylene) triisooctyl triphthalate)

• Product name: (butylstannylidyne)tris(thioethylene) triisooctyl triphthalate
• CAS No: 67939-28-0
• MF: C₅₈H₈₄O₁₂S₃Sn
• MW: 1188.18537425995
• CID: 967883
• PubChem ID: 172014

(butylstannylidyne)tris(thioethylene) triisooctyl triphthalate Chemical and Physical Properties

Names and Identifiers

• (butylstannylidyne)tris(thioethylene) triisooctyl triphthalate
• 2-O-[2-[butyl-bis[2-[2-(6-methylheptoxycarbonyl)benzoyl]oxyethylsulfanyl]stannyl]sulfanylethyl] 1-O-(6-methylheptyl) benzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylic acid, (butylstannylidyne)tris(thio-2,1-ethanediyl) triisooctyl ester
• 1,2-Benzenedicarboxylic acid, 1,1',1''-((butylstannylidyne)tris(thio-2,1-ethanediyl)) 2,2',2''-triisooctyl ester
• 2-[2-(6-methylheptoxycarbonyl)benzoyl]oxyethanethiolate
• butyltin
• 67939-28-0
• EINECS 267-831-0

• Inchi： InChI=1S/3C18H26O4S.C4H9.Sn/c3*1-14(2)8-4-3-7-11-21-17(19)15-9-5-6-10-16(15)18(20)22-12-13-23;1-3-4-2;/h3*5-6,9-10,14,23H,3-4,7-8,11-13H2,1-2H3;1,3-4H2,2H3;/q;;;;+3/p-3
• InChI Key： HODHHAQCJRHREX-UHFFFAOYSA-K
• SMILES： CCCC[Sn](SCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCC(C)C)(SCCOC(=O)C2=CC=CC=C2C(=O)OCCCCCC(C)C)SCCOC(=O)C3=CC=CC=C3C(=O)OCCCCCC(C)C

Computed Properties

• Exact Mass: 1180.41782
• Monoisotopic Mass: 1188.414687
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 74
• Rotatable Bond Count: 45
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234

Experimental Properties

• Boiling Point: 421.6°C at 760 mmHg
• Flash Point: 280.9°C
• PSA: 157.8